Cas no 55700-37-3 (Cholestan-1-one)

• Product Name: Cholestan-1-one
• CAS No: 55700-37-3
• MF: C₂₇H₄₆O
• MW: 386.653548717499
• CID: 351126
• PubChem ID: 22296692
• Update Time: 2025-04-19

Cholestan-1-one Chemical and Physical Properties

Names and Identifiers

• Cholestan-1-one
• (8S,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-1-one
• 55700-37-3
• SCHEMBL3822907
• DTXSID40624507

• Inchi： 1S/C27H46O/c1-18(2)8-6-9-19(3)22-14-15-23-21-13-12-20-10-7-11-25(28)27(20,5)24(21)16-17-26(22,23)4/h18-24H,6-17H2,1-5H3/t19-,20?,21+,22-,23+,24+,26-,27+/m1/s1
• InChI Key： YZAKUXKVXMKKGC-LQJGYYSOSA-N
• SMILES： O=C1CCCC2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]43)[C@]21C

Computed Properties

• Exact Mass: 386.35508
• Monoisotopic Mass: 386.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids